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Compound of Interest

Compound Name: Diisopropyl chlorophosphate

Cat. No.: B043684 Get Quote

Essential Safety and Handling Guide for
Diisopropyl Chlorophosphate
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling Diisopropyl chlorophosphate. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices. Given its expected high toxicity,

similar to related organophosphorus compounds, extreme caution is mandatory.

Hazard Summary
Diisopropyl chlorophosphate is a highly hazardous chemical. Based on data for analogous

compounds like Diisopropyl fluorophosphate and Diethyl chlorophosphate, it is presumed to be

fatal if swallowed, inhaled, or in contact with skin.[1][2] It is expected to cause severe skin and

eye burns and is toxic to the respiratory system.[3][4] The substance is also sensitive to air and

moisture.

Personal Protective Equipment (PPE)
Due to the severe hazards, a comprehensive PPE ensemble is required at all times when

handling Diisopropyl chlorophosphate. Work must be conducted in a designated area, such

as a chemical fume hood.[5]

Required PPE Levels and Specifications
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PPE Category Specification Rationale

Respiratory Protection

A full-face respirator with a

combination filter type ABEK is

recommended, or a NIOSH-

approved self-contained

breathing apparatus (SCBA).

[6][7] A respiratory protection

program meeting OSHA's 29

CFR 1910.134 and ANSI

Z88.2 requirements must be

followed.[1]

Protects against inhalation of

fatal or toxic vapors and

aerosols.[2]

Eye and Face Protection

Wear chemical safety goggles

and a face shield, or a full-face

respirator as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3][5]

Prevents severe eye irritation

and damage from splashes.[3]

[8]

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile

rubber, butyl rubber).[8][9] It is

advisable to wear double

gloves (inner and outer).[6][7]

Consult the glove

manufacturer for specific

compatibility and breakthrough

time data.

Prevents skin absorption,

which can be fatal.[1][2]

Body Protection Wear a chemical-resistant suit

or apron over a lab coat.[5][6]

Protective clothing should be

selected to prevent any

possibility of skin contact.[1] All

clothing worn during handling

is considered contaminated

Protects against skin contact

and contamination of personal

clothing.
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and must be decontaminated

or disposed of properly.[9]

Footwear
Wear closed-toe, chemical-

resistant boots.[6][7]
Protects feet from spills.

Operational Plan: Handling and Storage
All handling of Diisopropyl chlorophosphate must occur within a certified chemical fume

hood to control exposure.[5]

Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the compound.

Have spill cleanup materials and emergency response equipment readily accessible.

Handling:

Work with the smallest quantity of the substance possible.

Handle and open the container with care, as it is air and moisture-sensitive.

Avoid generating vapors or aerosols.

Do not eat, drink, or smoke in the handling area.[2]

Post-Handling:

Tightly close the container immediately after use.

Decontaminate all equipment and work surfaces with an appropriate solution (e.g., soap

and water), disposing of cleaning materials as hazardous waste.[10]
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Carefully remove PPE, avoiding self-contamination.

Wash hands and face thoroughly after work.[2]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5]

The storage area should be locked and accessible only to authorized personnel.[2]

Store away from incompatible materials such as water, strong oxidizing agents, alcohols,

and strong bases.[3][10] Given that the related compound Diisopropyl fluorophosphate

shows degradation at 4°C, storage at or below -10°C in a non-glass, airtight container is

recommended for long-term stability.[11][12]
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Standard operational workflow for handling Diisopropyl chlorophosphate.
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Emergency and Disposal Plans
Spill Response:

Evacuate the immediate danger area.

Alert colleagues and the area supervisor.

If safe to do so, ensure adequate ventilation.

Wearing full PPE, absorb the spill with an inert material like vermiculite, sand, or earth.[5]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[5]

Decontaminate the spill area thoroughly.[8]

Emergency First Aid Measures:

General Advice: First responders must protect themselves from exposure. Show the Safety

Data Sheet to medical personnel.

Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide

artificial respiration. Call a physician or poison control center immediately.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes.[5] Call a physician immediately.

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5][8] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse mouth. If the person is conscious, give two

glasses of water to drink. Seek immediate medical attention.[5]
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Emergency response plan for exposure to Diisopropyl chlorophosphate.

Disposal Plan: Waste material must be disposed of in accordance with all national and local

regulations.

Segregation: Do not mix Diisopropyl chlorophosphate waste with other waste streams.

Collect all contaminated materials (e.g., gloves, absorbent pads, disposable labware) in a

dedicated, clearly labeled "Halogenated Organic Waste" container.[8]
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Containerization: Use a designated, leak-proof, and compatible container for all waste.[8]

Keep the container tightly closed and store it in a secure, ventilated area.

Disposal: Arrange for pickup and disposal by a certified hazardous waste disposal service.[8]

Handle uncleaned containers with the same precautions as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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